Cas no 52924-53-5 (Benzaldehyde, 4-(acetyloxy)-2-hydroxy-)

• Product Name: Benzaldehyde, 4-(acetyloxy)-2-hydroxy-
• CAS No: 52924-53-5
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 358459
• PubChem ID: 12648091
• Update Time: 2025-04-19

Benzaldehyde, 4-(acetyloxy)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(acetyloxy)-2-hydroxy-
• (4-formyl-3-hydroxyphenyl) acetate
• 4-(acetyloxy)-2-hydroxybenzaldehyde
• OVACZDCYFSHICJ-UHFFFAOYSA-N
• SCHEMBL3830724
• CHEMBL3786257
• DTXSID00505621
• 52924-53-5
• 4-formyl-3-hydroxyphenyl acetate

• Inchi： 1S/C9H8O4/c1-6(11)13-8-3-2-7(5-10)9(12)4-8/h2-5,12H,1H3
• InChI Key： OVACZDCYFSHICJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(C=O)=C(C=1)O

Computed Properties

• Exact Mass: 180.04224
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6